Cas no 67651-46-1 (1H-Azepine-1-sulfonamide, N-butylhexahydro-)
67651-46-1 structure
Product Name:1H-Azepine-1-sulfonamide, N-butylhexahydro-
CAS No:67651-46-1
MF:C10H22N2O2S
MW:234.358881473541
CID:387790
PubChem ID:71367847
Update Time:2025-04-19
1H-Azepine-1-sulfonamide, N-butylhexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-sulfonamide, N-butylhexahydro-
- N-butylazepane-1-sulfonamide
- SCHEMBL21361488
- DTXSID90790948
- 67651-46-1
-
- Inchi: 1S/C10H22N2O2S/c1-2-3-8-11-15(13,14)12-9-6-4-5-7-10-12/h11H,2-10H2,1H3
- InChI Key: DEKJPNFJNXQPFR-UHFFFAOYSA-N
- SMILES: S(NCCCC)(N1CCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 234.14019912g/mol
- Monoisotopic Mass: 234.14019912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57.8Ų
1H-Azepine-1-sulfonamide, N-butylhexahydro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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